![molecular formula C7H11NO4 B2755483 5-Azaspiro[2.3]hexane hemioxalate CAS No. 1638767-88-0](/img/structure/B2755483.png)
5-Azaspiro[2.3]hexane hemioxalate
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Overview
Description
5-Azaspiro[2.3]hexane hemioxalate is a chemical compound with the CAS Number: 1638767-88-0 . It has a molecular weight of 256.3 . It is a solid at room temperature .
Synthesis Analysis
The synthesis of 5-azaspiro[2.3]hexane derivatives has been reported in a research paper . The compound was designed and synthesized from D-serine as a novel [2.3]-spiro analogue of L-Glu . This frozen amino acid derivative was designed to further limit the rotation around the C3–C4 bond present in the azetidine derivative Ia by incorporating an appropriate spiro moiety . The cyclopropyl moiety was introduced by a diastereoselective rhodium-catalyzed cyclopropanation reaction .Molecular Structure Analysis
The IUPAC name of this compound is this compound . The InChI code is 1S/2C5H9N.C2H2O4/c21-2-5(1)3-6-4-5;3-1(4)2(5)6/h26H,1-4H2;(H,3,4)(H,5,6) .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 256.3 .Scientific Research Applications
Lead Identification and Early Optimization in Drug Discovery
A study by Micheli et al. (2016) focused on the development of 1,2,4-triazolyl 5-azaspiro[2.4]heptanes as potent and selective dopamine D3 receptor antagonists. These compounds exhibited high selectivity and affinity, showcasing their potential in the early stages of drug development for neurological conditions. The pharmacokinetic properties of these compounds were characterized, highlighting their developability characteristics for further optimization (Micheli et al., 2016).
Synthetic Applications and Novel Compound Synthesis
Adamovskyi et al. (2014) described an unusual rearrangement of a 1-oxa-6-azaspiro[2.5]octane derivative, leading to novel 5-substituted 2-azabicyclo[3.1.0]hexanes. This process demonstrates the synthetic versatility of azaspirocyclic compounds, providing access to structurally diverse molecules with potential utility in medicinal chemistry and material science (Adamovskyi et al., 2014).
Drug Discovery Building Blocks
The synthesis of angular azaspiro[3.3]heptanes, as reported by Guerot et al. (2011), showcases the preparation of gem-difluoro and gem-dimethyl variants. These building blocks are crucial for the development of novel drug candidates, illustrating the importance of azaspirocycles in generating diverse molecular structures for library or individual preparative scale synthesis (Guerot et al., 2011).
Diversity-Oriented Synthesis
Wipf et al. (2004) explored the diversity-oriented synthesis of azaspirocycles through multicomponent condensation. This approach provides rapid access to heterocyclic 5-azaspiro[2.4]heptanes and other variants, serving as functionalized scaffolds for drug discovery. Such methodologies underscore the utility of azaspirocycles in generating compound libraries with significant biological relevance (Wipf et al., 2004).
Safety and Hazards
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 5-Azaspiro[2.3]hexane hemioxalate involves the reaction of 1,6-diaminohexane with ethyl oxalate in the presence of acetic acid as a catalyst. The resulting product is then treated with hydrochloric acid to obtain the final compound.", "Starting Materials": [ "1,6-diaminohexane", "ethyl oxalate", "acetic acid", "hydrochloric acid" ], "Reaction": [ "Step 1: 1,6-diaminohexane is added to a mixture of ethyl oxalate and acetic acid.", "Step 2: The reaction mixture is heated under reflux for several hours.", "Step 3: The resulting product is cooled and treated with hydrochloric acid to obtain 5-Azaspiro[2.3]hexane hemioxalate.", "Step 4: The product is filtered, washed with water, and dried to obtain the final compound." ] } | |
1638767-88-0 | |
Molecular Formula |
C7H11NO4 |
Molecular Weight |
173.17 g/mol |
IUPAC Name |
5-azaspiro[2.3]hexane;oxalic acid |
InChI |
InChI=1S/C5H9N.C2H2O4/c1-2-5(1)3-6-4-5;3-1(4)2(5)6/h6H,1-4H2;(H,3,4)(H,5,6) |
InChI Key |
DYANGPKVXPSEQC-UHFFFAOYSA-N |
SMILES |
C1CC12CNC2.C1CC12CNC2.C(=O)(C(=O)O)O |
Canonical SMILES |
C1CC12CNC2.C(=O)(C(=O)O)O |
solubility |
not available |
Origin of Product |
United States |
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